Cas no 1785506-03-7 (2-(4-fluorophenyl)-2-methoxyethan-1-ol)

• Product Name: 2-(4-fluorophenyl)-2-methoxyethan-1-ol
• CAS No: 1785506-03-7
• MDL: MFCD30476201
• CID: 4614165
• PubChem ID: 105434414
• Update Time: 2025-07-25

2-(4-fluorophenyl)-2-methoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-2-methoxyethan-1-ol

• MDL： MFCD30476201

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(4-fluorophenyl)-2-methoxyethan-1-ol

Recent Advances in the Study of 2-(4-fluorophenyl)-2-methoxyethan-1-ol (CAS: 1785506-03-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-fluorophenyl)-2-methoxyethan-1-ol (CAS: 1785506-03-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated aromatic alcohol derivative has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) drug development. Recent studies have focused on its potential as a building block for novel therapeutic agents, with particular attention to its metabolic stability and blood-brain barrier permeability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of σ1 receptor ligands. The research demonstrated that the para-fluorophenyl moiety combined with the methoxyethanol structure provides optimal spatial arrangement for receptor binding, with the fluorine atom enhancing both binding affinity and metabolic stability. The study reported a 15-20% improvement in receptor binding compared to non-fluorinated analogs, suggesting significant potential for CNS-targeted therapeutics.

In parallel research, the compound's pharmacokinetic properties were systematically evaluated in a series of preclinical studies. Data presented at the 2023 American Chemical Society National Meeting revealed that 2-(4-fluorophenyl)-2-methoxyethan-1-ol exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, with oral bioavailability exceeding 65% in rodent models. The methoxy group was found to significantly reduce first-pass metabolism, while the fluorine substitution enhanced membrane permeability.

Recent synthetic methodology developments have also focused on this compound. A Nature Protocols publication in early 2024 detailed an improved asymmetric synthesis route for 2-(4-fluorophenyl)-2-methoxyethan-1-ol that achieves 98% enantiomeric excess using a novel chiral catalyst system. This advancement addresses previous challenges in producing the compound in optically pure form, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

The safety profile of 2-(4-fluorophenyl)-2-methoxyethan-1-ol has been the subject of recent toxicological investigations. A comprehensive study published in Chemical Research in Toxicology (2024) examined the compound's cytotoxicity and genotoxicity potential across multiple cell lines. Results indicated no significant toxicity at therapeutic concentrations, with a safety margin exceeding 100-fold the projected effective dose, supporting its further development as a pharmaceutical intermediate.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Massachusetts General Hospital have utilized 2-(4-fluorophenyl)-2-methoxyethan-1-ol as a precursor for fluorine-18 labeled PET tracers, capitalizing on the structural similarity between the natural fluorine atom and the radioisotope. This approach has shown promise in developing new neuroimaging agents for Alzheimer's disease and Parkinson's disease research.

Looking forward, several pharmaceutical companies have included derivatives of 2-(4-fluorophenyl)-2-methoxyethan-1-ol in their preclinical pipelines, targeting indications ranging from neuropathic pain to neurodegenerative disorders. The compound's versatility as a synthetic intermediate, combined with its favorable physicochemical properties, positions it as an important scaffold in modern drug discovery efforts.